8-ethyl-2-methoxy-4-methylpyrido[2,3-d]pyrimidin-7(8H)-one
Overview
Description
“8-ethyl-2-methoxy-4-methylpyrido[2,3-d]pyrimidin-7(8H)-one” is a type of fused pyrimidine . Fused pyrimidines are privileged kinase scaffolds and have been extensively explored by medicinal chemists . They are often used in the discovery of small-molecule kinase inhibitors .
Synthesis Analysis
The synthesis of this class of molecules involves the preparation of 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine intermediates and their efficient derivatisation to give novel compounds with potential as kinase inhibitors . The strategy involves a versatile and efficient chemical approach .
Molecular Structure Analysis
The 2-amino-pyrido[3,4-d]pyrimidine core addresses key pharmacophoric elements of the kinase ATP pocket . This core has been utilised to a much lesser degree than many other fused pyrimidines .
Chemical Reactions Analysis
In the synthesis of these molecules, the halogens are substituted by several nucleophiles . The yields are between good and high in every case, even when 4-halogenated compounds have a neighbouring methyl group in C5 .
Scientific Research Applications
Synthesis and Biological Applications
- Pyrido[2,3-d]pyrimidine derivatives have been synthesized and evaluated for various biological activities. For example, the synthesis of some urea and thiourea derivatives of 3-phenyl/ethyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidine showed significant antiparkinsonian activity in mice models, suggesting a potential avenue for the treatment of Parkinson's disease (Azam, Ahmed, & Alkskas, 2009).
Pharmacological Effects
- Compounds structurally related to pyrido[2,3-d]pyrimidine, such as Ru 34000, a novel imidazopyrimidine benzodiazepine inverse agonist, have been studied for their pharmacological effects. Ru 34000 was found to reduce ethanol responding in alcohol-preferring rats, highlighting its potential in understanding the role of the GABA(A)-benzodiazepine receptor complex in ethanol-motivated behaviors (June et al., 1998).
Antiulcer Activity
- The cytoprotective antiulcer activity of pyrimidine derivatives related to pyrido[2,3-d]pyrimidine structures, such as mepirizole and dulcerozine, has been explored. Compounds like 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl)pyrimidine demonstrated potent inhibition of HCl-ethanol-induced ulcers in rats, indicating their therapeutic potential in ulcer treatment (Ikeda et al., 1996).
Gastroprotective Effects
- Pyrido[1,2-a]pyrimidin-4-one derivatives, closely related to the queried compound, have been shown to have a gastroprotective effect against acidified ethanol-induced mucosal lesions in rats. This suggests a potential application in preventing gastric damage, especially from non-steroidal anti-inflammatory agents (Hermecz et al., 1992).
Mechanism of Action
Target of Action
The primary targets of 8-ethyl-2-methoxy-4-methylpyrido[2,3-d]pyrimidin-7(8H)-one are kinases . Kinases are a prevalent class of targets within drug discovery, with inhibitors of approximately 30 distinct targets progressed into phase 1 clinical trials . Deregulation of kinase function has been associated with a wide range of diseases .
Mode of Action
This compound interacts with its kinase targets by addressing key pharmacophoric elements of the kinase ATP pocket . The interaction results in the inhibition of the kinase, which can lead to a decrease in the proliferation and survival of tumor cells .
Biochemical Pathways
The compound affects the biochemical pathways associated with the function of kinases. Kinases play a crucial role in various cellular processes, including cell growth, division, and signaling . By inhibiting kinases, the compound can disrupt these processes, particularly those closely linked to tumor proliferation and survival .
Result of Action
The molecular and cellular effects of the compound’s action primarily involve the inhibition of kinase activity. This inhibition can disrupt cellular processes, leading to a decrease in tumor cell proliferation and survival .
Future Directions
The future directions for this class of molecules could involve further exploration of the 2-amino-pyrido[3,4-d]pyrimidine core, given that it has been utilised to a much lesser degree than many other fused pyrimidines . There is potential for the discovery of novel chemotypes that can be exploited for the large fraction of kinase targets that remain to be drugged .
Properties
IUPAC Name |
8-ethyl-2-methoxy-4-methylpyrido[2,3-d]pyrimidin-7-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2/c1-4-14-9(15)6-5-8-7(2)12-11(16-3)13-10(8)14/h5-6H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCTGVQDHOHKPPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=CC2=C(N=C(N=C21)OC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901181404 | |
Record name | Pyrido[2,3-d]pyrimidin-7(8H)-one, 8-ethyl-2-methoxy-4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901181404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2070015-42-6 | |
Record name | Pyrido[2,3-d]pyrimidin-7(8H)-one, 8-ethyl-2-methoxy-4-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2070015-42-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrido[2,3-d]pyrimidin-7(8H)-one, 8-ethyl-2-methoxy-4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901181404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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